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Compound of Interest

Compound Name: BS2G Crosslinker

Cat. No.: B11932278 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of the BS2G crosslinker
(Bis[sulfosuccinimidyl] glutarate), a water-soluble, amine-reactive, and membrane-impermeable

crosslinking agent. Adherence to these procedures is critical for minimizing environmental

impact and maintaining a safe laboratory environment.

Key Chemical and Safety Data
The following table summarizes crucial quantitative data for the BS2G crosslinker relevant to

its handling and disposal.

Property Value Reference

Molecular Weight 530.35 g/mol [1]

Spacer Arm Length 7.7 Å [1]

Optimal Reaction pH 7.2 - 8.5 [2]

Recommended Quenching

Agent Concentration (Tris or

Glycine)

20-50 mM [3]

CAS Number 881415-72-1 [4]
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Experimental Protocol for Laboratory-Scale
Disposal of BS2G
This protocol details the steps for the safe quenching (inactivation) and subsequent disposal of

small quantities of BS2G crosslinker typically used in a laboratory setting.

Materials:

Unused or residual BS2G solution or solid.

Quenching buffer: 1 M Tris-HCl, pH 7.5-8.5, or 1 M Glycine.

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, and a lab coat.

Chemical fume hood.

Appropriately labeled waste container for chemical waste.

Procedure:

Preparation: Perform all steps in a certified chemical fume hood. Ensure you are wearing

appropriate PPE.

Quenching:

For unused BS2G solutions, add a quenching buffer (1 M Tris-HCl, pH 7.5-8.5, or 1 M

Glycine) to the BS2G solution to a final quencher concentration of 20-50 mM.[3]

For solid BS2G waste, first dissolve it in a non-amine-containing buffer (e.g., phosphate-

buffered saline, PBS) at a pH between 7.2 and 8.5 before adding the quenching buffer to

the recommended final concentration.

Incubation: Gently mix the solution and allow it to incubate at room temperature for at least

15-30 minutes to ensure the complete hydrolysis and quenching of the reactive NHS esters.

[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b11932278?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011240_DSS_BS3_CrsLnk_UG.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011240_DSS_BS3_CrsLnk_UG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH Verification (Optional but Recommended): Check the pH of the quenched solution. If it is

highly acidic or basic, neutralize it to a pH between 6 and 8 before disposal.

Disposal:

The quenched BS2G solution should be disposed of as special chemical waste.[5]

Arrange for disposal through a licensed disposal company, in consultation with your local

waste disposal authority and in accordance with national and regional regulations.[5]

Do not pour the quenched or unquenched solution down the drain.[6]

Contaminated Materials:

Any materials that have come into contact with BS2G, such as pipette tips, tubes, and

contaminated packaging, should be disposed of as unused product in the designated

chemical waste stream.[5]

Logical Workflow for BS2G Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of the BS2G crosslinker.
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Caption: Workflow for the safe quenching and disposal of BS2G crosslinker.
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Important Safety Considerations
Handling: Avoid contact with skin and eyes.[5] Avoid inhalation of vapor or mist.[5]

Environmental Precautions: BS2G should not be released into the environment.[5]

Storage: Store BS2G refrigerated and keep the container tightly closed in a dry, well-

ventilated place.[5]

In Case of Exposure:

Skin Contact: Immediately wash the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing.[5]

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, removing

contact lenses if present.[5]

Inhalation: Move the victim to fresh air.[5]

Ingestion: Wash out the mouth with copious amounts of water for at least 15 minutes.[5]

In all cases of exposure, seek medical attention.[5]

By following these detailed procedures, you can ensure the safe handling and disposal of the

BS2G crosslinker, contributing to a secure and compliant laboratory setting. Always consult

your institution's specific safety guidelines and local regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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